Cas no 20665-63-8 (Tetrahydrofuran-2,2,5,5-d4)

• Product Name: Tetrahydrofuran-2,2,5,5-d4
• CAS No: 20665-63-8
• MF: C₄H₈O
• MW: 76.1303682327271
• CID: 241390
• PubChem ID: 118856125
• Update Time: 2025-10-29

Tetrahydrofuran-2,2,5,5-d4 Chemical and Physical Properties

Names and Identifiers

• Furan-2,5-d2,tetrahydro-2,5-d2- (6CI,8CI,9CI)
• < 2,2,5,5-(2)H4> adipic acid
• 2,2,5,5-tetradeuterio-hexanedioic acid
• 2,2,5,5-Tetradeuterio-tetrahydro-furan
• 2,2,5,5-Tetradeuteroadipinsaeure
• 2,2,5,5-tetradeuterotetrahydrofuran
• 2,2,5,5-THF-d4
• Adipic acid-2,2,5,5-d4
• Hexanedioic-2,2,5,5-d4 acid
• I14-39333
• Tetrahydrofuran-2.2.5.5-d(4)
• D99513
• 20665-63-8
• Tetrahydrofuran-2,2,5,5-d4
• 2,2,5,5-tetradeuteriooxolane

• Inchi： 1S/C4H8O/c1-2-4-5-3-1/h1-4H2/i3D2,4D2
• InChI Key： WYURNTSHIVDZCO-KHORGVISSA-N
• SMILES： O1C([2H])([2H])CCC1([2H])[2H]

Computed Properties

• Exact Mass: 76.082621858g/mol
• Monoisotopic Mass: 76.082621858g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 22.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Tetrahydrofuran-2,2,5,5-d4

Introduction to Tetrahydrofuran-2,2,5,5-d4 (CAS No. 20665-63-8)

Tetrahydrofuran-2,2,5,5-d4, chemically designated as deuterated tetrahydrofuran with the CAS number 20665-63-8, is a specialized isotope-labeled compound that has garnered significant attention in the field of chemical and pharmaceutical research. This deuterated derivative of tetrahydrofuran (THF) is particularly valued for its applications in analytical chemistry, drug metabolism studies, and as a non-radioactive tracer in biochemical assays. The introduction of deuterium atoms at specific positions (2, 2, 5, and 5) enhances the compound's stability and utility in various scientific experiments.

The structural integrity of Tetrahydrofuran-2,2,5,5-d4 makes it an ideal solvent and reagent in organic synthesis. Its deuterated form allows researchers to distinguish between hydrogen and deuterium atoms in reaction mechanisms, facilitating a deeper understanding of molecular interactions. This property is particularly useful in NMR spectroscopy, where the difference in chemical shift between hydrogen (1H) and deuterium (2H) provides clear resolution of complex mixtures.

In recent years, the demand for high-purity deuterated solvents has surged due to advancements in metabolomics and proteomics research. Tetrahydrofuran-2,2,5,5-d4 plays a pivotal role in these studies by enabling the precise tracking of metabolic pathways without the interference of radioisotopes. This aligns with the growing emphasis on green chemistry and sustainable research practices, where non-radioactive alternatives are preferred.

One of the most compelling applications of Tetrahydrofuran-2,2,5,5-d4 is in the pharmaceutical industry. During drug development, understanding how a compound behaves within the human body is crucial. Deuterated drugs often exhibit improved pharmacokinetic properties, such as longer half-lives or reduced toxicity. For instance, studies have shown that deuterated analogs of antiviral drugs can maintain efficacy while minimizing side effects. The use of Tetrahydrofuran-2,2,5,5-d4 as a solvent or intermediate in synthesizing these deuterated drugs has become a standard practice in medicinal chemistry.

The compound's versatility extends to its role in material science. Deuterated THF is employed in polymer chemistry to study polymerization reactions under controlled conditions. The stability provided by deuterium atoms helps researchers monitor reactions that would otherwise be obscured by rapid hydrogen exchange. This has led to novel insights into polymer degradation and cross-linking mechanisms.

Recent breakthroughs in analytical techniques have further highlighted the importance of Tetrahydrofuran-2,2,5,5-d4. Techniques such as liquid chromatography-mass spectrometry (LC-MS) benefit significantly from deuterated solvents due to their ability to reduce matrix effects and improve peak resolution. This has enabled more accurate quantification of trace compounds in biological samples.

The synthesis of Tetrahydrofuran-2,2,5,5-d4 involves advanced chemical processes that ensure high isotopic purity. Manufacturers employ catalytic hydrogenation and isotopic exchange methods to achieve the desired deuterium distribution. These processes are optimized to meet the stringent requirements of pharmaceutical and research applications.

The safety profile of Tetrahydrofuran-2,2,5,5-d4 is another critical factor contributing to its widespread use. Unlike its non-deuterated counterpart THF, which can pose flammability risks due to its volatility and reactivity with certain metals, deuterated THF exhibits enhanced thermal stability. This makes it a safer choice for laboratory-scale reactions where heat generation is a concern.

As research methodologies evolve，the role of specialized compounds like Tetrahydrofuran-2，2，5，5-d4 continues to expand。 Innovations in mass spectrometry，drug discovery，and materials science are driving demand for high-purity deuterated solvents。 The ability to precisely manipulate molecular structures using isotopically labeled compounds has opened new avenues for scientific exploration。

In conclusion，Tetrahydrofuran-2，2，5，5-d4 (CAS No. 20665-63-8) stands out as a cornerstone compound in modern chemical research。 Its unique properties make it indispensable for advancing our understanding of complex biological systems and developing next-generation pharmaceuticals。 As scientists push the boundaries of what is possible，the applications for this remarkable deuterated solvent will undoubtedly continue to grow。